2-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
Overview
Description
2-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a chemical compound with the CAS Number: 1803595-52-9 . It has a molecular weight of 199.68 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of similar compounds has been demonstrated using the Eschweiler–Clark reaction conditions . This reaction is key to the formation of the azepine ring .Molecular Structure Analysis
The Inchi Code for this compound is 1S/C10H13NO.ClH/c1-8-6-11-7-9-4-2-3-5-10 (9)12-8;/h2-5,8,11H,6-7H2,1H3;1H . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Chemical Reactions Analysis
The IR spectrum of similar compounds shows a peak at 1685 cm−1, which corresponds to the C=O bond . The 1H NMR spectrum provides further information about the hydrogen environments in the molecule .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 199.68 .Scientific Research Applications
Anticancer Activity
This compound has shown promise in the field of oncology. It has been utilized in the design and synthesis of novel anti-cancer agents. Specifically, derivatives of this compound have been evaluated for their antiproliferative activity against various cancer cell lines, including Hela, A549, HepG2, and MCF-7 . The introduction of certain functional groups, such as alkyl or aralkyl and a sulfonyl group, to the core structure has resulted in compounds with moderate to excellent antiproliferative activity .
Molecular Docking and Dynamics Simulations
In the quest for new therapeutic agents, molecular docking and dynamics simulations are crucial. 2-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride derivatives have been used in molecular docking studies to understand their binding orientations within the active sites of target proteins, such as tyrosine kinases . These studies help in predicting the efficacy and potency of these compounds as drugs.
Genomic Research
Compounds like 2-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride can be used in genomic research to study gene expression and regulation. They may also be used in phylogenetic analysis and topology comparison to delineate species and gene coding .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Mechanism of Action
Target of Action
Similar compounds, such as benzothiazepine derivatives, are known to bind to the ryr1 channel and enhance the binding affinity of calstabin-1 .
Mode of Action
If it behaves similarly to benzothiazepine derivatives, it may bind to its target and enhance the binding affinity of other molecules, leading to changes in cellular function .
Result of Action
If it behaves similarly to benzothiazepine derivatives, it may slow muscle fatigue and reduce muscle damage in exercised mice .
properties
IUPAC Name |
2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c1-8-6-11-7-9-4-2-3-5-10(9)12-8;/h2-5,8,11H,6-7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWLMGWPMJZCTKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCC2=CC=CC=C2O1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803595-52-9 |
Source
|
| Record name | 2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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